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Compound of Interest

Compound Name:

(1-(4-

Iodophenyl)cyclobutyl)methanami

ne

Cat. No.: B1411126 Get Quote

Essential Safety and Handling Guide for (1-(4-
Iodophenyl)cyclobutyl)methanamine
Disclaimer: No specific Safety Data Sheet (SDS) for (1-(4-
Iodophenyl)cyclobutyl)methanamine (CAS No. 1936255-32-1) is publicly available. The

following guidance is based on the safety profiles of structurally analogous compounds, such

as (1-(4-Chlorophenyl)cyclobutyl)methanamine and other aminocyclobutane derivatives, as

well as general principles of laboratory safety. It is imperative that a comprehensive, site-

specific risk assessment be conducted by qualified personnel before handling this chemical.

(1-(4-Iodophenyl)cyclobutyl)methanamine is a research chemical whose supplier

information indicates a need for cold-chain transportation, suggesting potential instability at

ambient temperatures. Due to the presence of an amine functional group and an iodophenyl

moiety, this compound should be handled with caution.

Inferred Hazard Profile
The hazard profile is extrapolated from data on similar chemical structures. The primary

hazards are anticipated to be related to irritation and potential sensitization.
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Hazard Category Inferred Potential Hazard
GHS Classification

(Anticipated)

Eye Contact Causes serious eye irritation. Warning - Eye Irrit. 2 (H319)

Skin Contact
May cause skin irritation or an

allergic skin reaction.

Warning - Skin Irrit. 2 / Skin

Sens. 1

Inhalation
May cause respiratory tract

irritation.
Warning - STOT SE 3

Ingestion Harmful if swallowed. Warning - Acute Tox. 4

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure.[1][2] The following table

outlines the recommended PPE for handling this compound.
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Protection Area Required PPE
Specifications & Best

Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always check

the glove manufacturer's

compatibility chart. Double

gloving may be appropriate for

certain procedures. Discard

gloves immediately if

contaminated.

Body Protection Chemical-resistant lab coat

A polyethylene-coated

polypropylene gown or a

similar non-absorbent material

is preferred over standard cloth

lab coats. Ensure full coverage

of arms.

Eye & Face Protection Safety goggles and face shield

Chemical safety goggles that

provide a seal around the eyes

are mandatory.[3] A full-face

shield should be worn over the

goggles, especially when

handling larger quantities or

when there is a risk of

splashing.

Respiratory Protection Not typically required with

proper engineering controls

All handling of this compound

must be performed within a

certified chemical fume hood.

[4][5][6][7][8] If a fume hood is

not available or its

performance is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates would be required
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after a formal exposure

assessment.

Operational and Disposal Plans
Handling Protocol
All operations involving (1-(4-Iodophenyl)cyclobutyl)methanamine should be conducted

within a certified chemical fume hood to minimize inhalation exposure.[4][5][6][7][8]

Preparation and Use:

Designated Area: All work with this compound should be performed in a designated area

within a chemical fume hood.

Pre-operational Check: Before starting, ensure the chemical fume hood is functioning

correctly, with an average face velocity between 80-120 feet per minute (fpm).[6]

Personal Protective Equipment: Don all required PPE as detailed in the table above before

entering the designated handling area.

Weighing: If weighing the solid, perform this task within the fume hood. Use a tared, sealed

container to transport the chemical to the balance if the balance cannot be placed inside the

hood.

Solution Preparation: When preparing solutions, add the solid compound slowly to the

solvent to avoid splashing.

Storage: Keep the primary container tightly sealed when not in use. Store in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents and

acids.[9] Given the requirement for cold-chain shipping, refrigerated storage is

recommended.

Hygiene: After handling, wash hands and forearms thoroughly with soap and water.[10]

Disposal Plan
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(1-(4-Iodophenyl)cyclobutyl)methanamine and any materials contaminated with it must be

disposed of as hazardous chemical waste.[11][12] Do not dispose of this chemical down the

drain or in general waste.

Waste Segregation and Disposal:

Solid Waste: Collect any unused solid compound and contaminated disposable materials

(e.g., gloves, weighing paper, pipette tips) in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing the compound in a separate, clearly labeled

hazardous waste container for halogenated organic waste.

Container Disposal: The empty primary container must also be treated as hazardous waste.

Do not rinse it into the sink. Seal the empty container and place it in the solid hazardous

waste stream.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department in accordance with all local, state, and

federal regulations.[11]

Experimental Workflow Visualization
The following diagram illustrates the key logistical and safety steps for working with (1-(4-
Iodophenyl)cyclobutyl)methanamine.
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Workflow for Handling (1-(4-Iodophenyl)cyclobutyl)methanamine
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Caption: A flowchart outlining the safe handling and disposal process for (1-(4-
Iodophenyl)cyclobutyl)methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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